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Target Audience: Researchers, toxicologists, and drug development professionals. Compound
Profile: CC-90003 (Covalent ERK1/2 Inhibitor)

Scientific Context & Mechanism of Action

CC-90003 is a highly potent, irreversible, and selective small-molecule inhibitor of Extracellular
Signal-Regulated Kinases 1 and 2 (ERK1/2)[1]. Originally developed as an oncology
therapeutic for tumors harboring BRAF and KRAS mutations (such as non-small cell lung
cancer, colorectal, and pancreatic cancers), CC-90003 functions by forming a covalent bond
with the kinase domain of ERK1/2[1]. This irreversible binding completely halts downstream
signaling to effectors like RSK, thereby inducing cell death in MAPK-dependent tumor
models[1].

However, the clinical development of CC-90003 was halted during Phase la trials due to severe
neurotoxicity, specifically Chemotherapy-Induced Peripheral Neuropathy (CIPN)[2]. Preclinical
in vitro multielectrode array (MEA) assays utilizing human induced pluripotent stem cell-derived
peripheral neurons (hiPSC-PNs) demonstrated that CC-90003 disrupts neuronal
electrophysiology[2]. Because of its covalent nature and neurotoxic profile, laboratory
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personnel must exercise extreme caution. Accidental exposure does not merely cause
transient inhibition; it permanently inactivates the exposed ERK1/2 enzymes until the cell
synthesizes new proteins.
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Figure 1: MAPK/ERK signaling pathway detailing the irreversible inhibition by CC-90003 and its
neurotoxic effects.

Physicochemical Properties & Quantitative Data

To ensure reproducibility and safety, researchers must understand the physical constraints of
the compound. The following table summarizes the critical quantitative data required for
experimental design[1][3].

Property Value / Specification

Primary Targets ERK1, ERK2

Enzymatic IC50 10 — 20 nmol/L

Molecular Weight 458.44 g/mol

Chemical Formula C22H21F3N60O2

Solubility (In Vitro) = 25.0 mg/mL in DMSO

Storage (Solid Powder) -80°C (up to 2 years) / -20°C (up to 1 year)

Hazard Assessment & Laboratory Safety

Because CC-90003 is a potent cytotoxic agent linked to peripheral neuropathy[2], it must be
treated as a Hazardous Drug (HD).

Causality of Safety Protocols

e Why use a Class Il BSC or dedicated fume hood? CC-90003 is supplied as a lyophilized
powder. The electrostatic nature of fine powders means that opening the vial on an open
bench risks aerosolization and subsequent inhalation. Inhalation of a covalent kinase
inhibitor can lead to irreversible suppression of the MAPK pathway in respiratory and
neuronal tissues[2][4].

* Why double-glove with nitrile? DMSO, the primary solvent used for reconstitution, is a
powerful penetration enhancer. If CC-90003 dissolved in DMSO contacts the skin, it will be
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rapidly transported into the bloodstream. Double-gloving ensures that if the outer glove is
compromised by the solvent, the inner glove provides a secondary barrier.

Required PPE

e Double nitrile gloves (extended cuff preferred).
» Disposable, fluid-resistant laboratory coat.
e Chemical splash goggles (not standard safety glasses).

e NO95 or P100 particulate respirator (if a fume hood/BSC is unavailable during a spill cleanup)

[4].

Reconstitution & Formulation Protocols

The formulation of CC-90003 requires strict adherence to solvent ratios. The compound is
highly lipophilic; attempting to dilute a DMSO stock directly into an aqueous buffer (like PBS or
Saline) will result in immediate precipitation, rendering the drug useless and creating a
suspension of hazardous micro-particulates.

Protocol A: In Vitro Stock Preparation (DMSO)

Use this protocol for cell culture assays (e.g., MEA assays, cell viability).

o Equilibration: Remove the vial of CC-90003 from -80°C storage and allow it to equilibrate to
room temperature in a desiccator for 30 minutes. Reasoning: Opening a cold vial causes
ambient humidity to condense on the powder, degrading the compound via hydrolysis.

e Solvent Addition: Inside a BSC, inject anhydrous, sterile DMSO directly into the vial to
achieve a stock concentration of 25.0 mg/mL.

o Agitation: Vortex gently for 30 seconds. If particulates remain, sonicate in a room-
temperature water bath for 1-2 minutes until the solution is completely clear.

o Aliquot & Store: Aliquot the stock into single-use amber tubes to prevent freeze-thaw
degradation and photobleaching. Store at -80°C.
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Protocol B: In Vivo Formulation (Clear Solution for
Injection)
Use this protocol for xenograft models (e.g., HCT-116 or PDX dosing)[1][3]. This yields a 2.5

mg/mL working solution.

Formulation Ratio: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline[3].

Step 1 (Solubilization): Add 100 uL of the 25.0 mg/mL DMSO stock solution to a sterile glass
vial.

o Step 2 (Co-solvent Addition): Add 400 uL of PEG300 to the DMSO stock. Vortex for 15
seconds. Reasoning: PEG300 lowers the dielectric constant of the mixture, preventing the
hydrophobic CC-90003 molecules from aggregating.

o Step 3 (Micellar Encapsulation): Add 50 yL of Tween-80. Vortex vigorously for 30 seconds.
Reasoning: Tween-80 acts as a surfactant, forming micelles around the drug-PEG complex,
which stabilizes it for aqueous introduction.

e Step 4 (Aqueous Dilution): Slowly add 450 pL of sterile Saline (0.9% NaCl) dropwise while
continuously vortexing.

 Validation: The final solution must be completely clear. If it appears cloudy, micellar collapse
has occurred, and the solution must be discarded as hazardous waste.

Disposal and Decontamination Guidelines

Due to its covalent mechanism and environmental toxicity, CC-90003 cannot be disposed of via
standard biological waste or sink drains[4].

e Liquid Waste: All unused formulations, DMSO stocks, and cell culture media containing CC-
90003 must be collected in a designated, sealable hazardous chemical waste carboy labeled
"Toxic/Cytotoxic Waste - Kinase Inhibitor"[4].

o Solid Waste: Empty vials, contaminated pipette tips, and gloves must be placed in a rigid,
puncture-proof cytotoxic waste bin.
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+ Decontamination: Any bench surfaces or BSC interiors exposed to the compound must be
wiped down with a 10% bleach solution (to oxidize the compound) followed by 70% ethanol
(to remove residue).

+ Final Disposal: Waste must be handed over to a licensed environmental health and safety
(EHS) contractor for high-temperature incineration[4].
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Figure 2: End-to-end lifecycle workflow for CC-90003, from storage to high-temperature
incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Advanced Handling, Reconstitution,
and Disposal Guidelines for CC-90003]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150051/docs#application-note-advanced-handling-
reconstitution-and-disposal-guidelines-for-cc-90003]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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